Cas no 2320505-06-2 (2-(4-chlorophenoxy)-1-{3-(pyrazin-2-yl)aminoazetidin-1-yl}ethan-1-one)

• Product Name: 2-(4-chlorophenoxy)-1-{3-(pyrazin-2-yl)aminoazetidin-1-yl}ethan-1-one
• CAS No: 2320505-06-2
• MF: C₁₅H₁₅ClN₄O₂
• MW: 318.75820183754
• CID: 5338547
• Update Time: 2025-10-07

2-(4-chlorophenoxy)-1-{3-(pyrazin-2-yl)aminoazetidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-1-(3-(pyrazin-2-ylamino)azetidin-1-yl)ethan-1-one
• 2-(4-chlorophenoxy)-1-[3-(pyrazin-2-ylamino)azetidin-1-yl]ethanone
• 2-(4-chlorophenoxy)-1-{3-(pyrazin-2-yl)aminoazetidin-1-yl}ethan-1-one

• Inchi： 1S/C15H15ClN4O2/c16-11-1-3-13(4-2-11)22-10-15(21)20-8-12(9-20)19-14-7-17-5-6-18-14/h1-7,12H,8-10H2,(H,18,19)
• InChI Key： ATFRGCVBMPDMAC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(N1CC(C1)NC1C=NC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 371
• XLogP3: 1.8
• Topological Polar Surface Area: 67.4

Additional information on 2-(4-chlorophenoxy)-1-{3-(pyrazin-2-yl)aminoazetidin-1-yl}ethan-1-one

Comprehensive Overview of 2-(4-chlorophenoxy)-1-{3-(pyrazin-2-yl)aminoazetidin-1-yl}ethan-1-one (CAS No. 2320505-06-2)

The compound 2-(4-chlorophenoxy)-1-{3-(pyrazin-2-yl)aminoazetidin-1-yl}ethan-1-one (CAS No. 2320505-06-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazine ring and an azetidine moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely explored for their therapeutic benefits in treating chronic diseases.

In recent years, the demand for novel small-molecule drugs has surged, driven by the need for targeted therapies with fewer side effects. The presence of the 4-chlorophenoxy group in this compound suggests potential bioactivity, as similar structures are often found in herbicides and pharmaceutical intermediates. This dual applicability makes CAS No. 2320505-06-2 a subject of interdisciplinary research, bridging gaps between medicinal chemistry and agricultural science.

One of the most frequently searched questions in scientific databases is: "What are the synthetic routes for 2-(4-chlorophenoxy)-1-{3-(pyrazin-2-yl)aminoazetidin-1-yl}ethan-1-one?" The synthesis typically involves multi-step organic reactions, including amide coupling and nucleophilic substitution, which are critical for achieving high purity and yield. Advanced techniques like HPLC purification and NMR characterization are often employed to ensure the compound meets research-grade standards.

The rise of AI-driven drug discovery has further amplified interest in this compound. Machine learning models are being trained to predict the bioactivity of molecules like 2-(4-chlorophenoxy)-1-{3-(pyrazin-2-yl)aminoazetidin-1-yl}ethan-1-one, reducing the time and cost associated with traditional screening methods. This aligns with the growing trend of computational chemistry, where in silico simulations play a pivotal role in identifying promising candidates for further study.

Another hot topic in the scientific community is the compound's potential role in green chemistry. Researchers are exploring eco-friendly synthesis methods to minimize waste and energy consumption. The azetidine ring, in particular, is a focus due to its stability and versatility, making it a valuable building block for sustainable chemical processes.

From a commercial perspective, CAS No. 2320505-06-2 is often listed in catalogs of fine chemicals and research reagents. Suppliers emphasize its high purity (>98%) and compliance with Good Laboratory Practice (GLP) standards, ensuring reliability for academic and industrial labs. The compound's molecular weight and solubility data are also critical for researchers planning experiments involving in vitro or in vivo assays.

In conclusion, 2-(4-chlorophenoxy)-1-{3-(pyrazin-2-yl)aminoazetidin-1-yl}ethan-1-one represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications, coupled with the advancements in drug discovery and sustainable synthesis, position it as a compound of enduring relevance in scientific research.